(5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-octyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C29H33N3OS3
• Molecular Weight: 535.8 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-ethylsulfanylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-octyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C29H33N3OS3/c1-3-5-6-7-8-12-19-31-28(33)26(36-29(31)34)20-23-21-32(24-13-10-9-11-14-24)30-27(23)22-15-17-25(18-16-22)35-4-2/h9-11,13-18,20-21H,3-8,12,19H2,1-2H3/b26-20-
• InChI Key: ZEGXQMKWTKBAHN-QOMWVZHYSA-N
• Isomeric SMILES: CCCCCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=C(C=C3)SCC)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC=C(C=C3)SCC)C4=CC=CC=C4)SC1=S

Description

The compound "(5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-octyl-2-thioxo-1,3-thiazolidin-4-one" is a thiazolidinone derivative characterized by:

• A pyrazole ring substituted at the 3-position with a 4-(ethylsulfanyl)phenyl group, introducing sulfur-based electronic effects and lipophilicity.
• An octyl chain at the 3-position of the thiazolidinone ring, significantly enhancing hydrophobicity compared to shorter alkyl or aryl substituents .
• A (Z)-configured methylidene bridge linking the pyrazole and thiazolidinone moieties, which influences molecular planarity and intermolecular interactions .

This structural framework is common in bioactive molecules, particularly those targeting enzymes or receptors via hydrophobic and hydrogen-bonding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-octyl-2-thioxo-1,3-thiazolidin-4-one typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole ring, followed by the introduction of the thiazolidinone moiety. Key steps include:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with an appropriate β-diketone.

Introduction of the Thiazolidinone Ring: This involves the reaction of the pyrazole derivative with a thioamide under specific conditions to form the thiazolidinone ring.

Substitution Reactions: The ethylsulfanyl and octyl groups are introduced through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-octyl-2-thioxo-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfone.

Reduction: The double bond in the pyrazole ring can be reduced under hydrogenation conditions.

Substitution: The ethylsulfanyl group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Hydrogen gas in the presence of a palladium catalyst is typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-octyl-2-thioxo-1,3-thiazolidin-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (5Z)-5-({3-[4-(ethylsulfanyl)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-octyl-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below highlights key differences between the target compound and analogs from the literature:

Compound ID	R1 (Pyrazole Substituent)	R2 (Thiazolidinone Substituent)	Key Functional Features	Implications
Target Compound	4-(ethylsulfanyl)phenyl	Octyl	Ethylsulfanyl (S-alkyl), long alkyl chain	High lipophilicity; potential for membrane penetration and sustained release
Compound	4-ethoxy-2-methylphenyl	Isopropyl	Ethoxy (O-alkyl), branched alkyl	Moderate lipophilicity; improved solubility vs. octyl
Compound	2-hydroxybenzylidene	Phenyl	Hydroxy group, aromatic	Enhanced hydrogen bonding; possible antimicrobial activity

Key Observations:

• Electronic Effects : The ethylsulfanyl group (target) vs. ethoxy () introduces stronger electron-donating effects via sulfur, which may alter binding affinity in enzymatic targets .
• Hydrogen Bonding : Unlike the hydroxy-substituted analog (), the target compound lacks polar groups on the benzylidene moiety, limiting its hydrogen-bonding capacity but enhancing hydrophobic interactions .

Crystallographic and Solid-State Behavior

• Target Compound: The absence of strong hydrogen-bond donors (e.g., -OH) suggests weaker intermolecular interactions compared to ’s hydroxy-substituted analog. Crystal packing likely relies on van der Waals forces and C–H···π interactions, as seen in similar thiazolidinones .
• Compound : Features intramolecular S(6) and intermolecular R²₂(7) hydrogen-bonding motifs, stabilizing its crystalline lattice . This contrasts with the target compound, where the ethylsulfanyl and octyl groups may promote less ordered packing.

Potential Bioactivity

While direct bioactivity data for the target compound is unavailable, insights can be inferred from analogs:

• Thiazolidinones with long alkyl chains (e.g., octyl) are reported in anticancer and antimicrobial studies due to their membrane-disruptive properties .
• Pyrazole-thiazolidinone hybrids often exhibit kinase or protease inhibitory activity, as seen in compounds targeting ferroptosis () or microbial growth .

Biological Activity

The compound (6-bromo-5-methoxy-1,2-dimethyl-1H-indol-3-yl)(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone is a complex organic molecule that combines indole and pyridoindole moieties. Its unique structure suggests potential biological activities that warrant detailed investigation.

Chemical Structure and Properties

The compound features two heterocyclic systems: an indole and a tetrahydropyridoindole. The presence of bromine and methoxy groups may enhance its electronic properties, influencing interactions with biological targets.

Feature	Description
Molecular Formula	C19H20BrN3O3
Molecular Weight	404.28 g/mol
Structural Components	Indole and pyridoindole derivatives

Biological Activities

Research indicates that compounds with indole and pyridoindole structures exhibit various biological activities, including:

• Anticancer Activity : Some derivatives have shown promise in inhibiting cancer cell proliferation.
• Antimicrobial Effects : Indole derivatives often demonstrate antibacterial and antifungal properties.
• Anti-inflammatory Properties : Certain compounds in this class have been linked to the inhibition of inflammatory pathways.

Case Studies

• Anticancer Activity : A study highlighted that indole derivatives could inhibit the growth of various cancer cell lines through apoptosis induction mechanisms. The specific compound's IC50 values were significantly lower than those of standard chemotherapeutics .
• Anti-inflammatory Effects : Another investigation focused on the anti-inflammatory potential of similar compounds. The results indicated a marked reduction in COX-2 expression levels in treated cells compared to controls, suggesting that the compound may modulate inflammatory responses .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological efficacy of this compound. The following aspects are considered:

• Substituent Effects : The presence of electron-donating groups (like methoxy) enhances activity against certain targets.
• Heterocyclic Framework : The dual heterocyclic structure may provide synergistic effects in biological interactions.

Synthesis Methods

The synthesis of this compound can be approached via multicomponent reactions (MCRs), which allow for efficient construction of complex molecules in fewer steps compared to traditional methods. Techniques employed include:

• Condensation Reactions : To form the indole and pyridoindole frameworks.
• Bromination : To introduce the bromine substituent at specific positions.